Cas no 2287343-07-9 (2-[1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-7-yl]acetic acid)

2-[1-(2-Methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-7-yl]acetic acid is a benzotriazole derivative with a functionalized acetic acid moiety, offering versatility in synthetic and pharmaceutical applications. Its structure combines a benzotriazole core with a methoxy-2-methylpropyl substituent, enhancing steric and electronic properties for targeted reactivity. The acetic acid group facilitates further derivatization, making it useful as an intermediate in organic synthesis, particularly for coupling reactions or as a building block in drug development. The compound's stability and functional group compatibility make it suitable for research in medicinal chemistry and material science. Its unique substitution pattern may also contribute to selective binding or catalytic activity in specialized applications.
2-[1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-7-yl]acetic acid structure
2287343-07-9 structure
Product Name:2-[1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-7-yl]acetic acid
CAS No:2287343-07-9
MF:C13H17N3O3
MW:263.292382955551
CID:5975633
PubChem ID:165740210
Update Time:2025-06-11

2-[1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-7-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-[1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-7-yl]acetic acid
    • EN300-6749412
    • 2287343-07-9
    • Inchi: 1S/C13H17N3O3/c1-13(2,19-3)8-16-12-9(7-11(17)18)5-4-6-10(12)14-15-16/h4-6H,7-8H2,1-3H3,(H,17,18)
    • InChI Key: LEGIJMCSBUTLLC-UHFFFAOYSA-N
    • SMILES: O(C)C(C)(C)CN1C2C(=CC=CC=2CC(=O)O)N=N1

Computed Properties

  • Exact Mass: 263.12699141g/mol
  • Monoisotopic Mass: 263.12699141g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 77.2Ų

2-[1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-7-yl]acetic acid Pricemore >>

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Additional information on 2-[1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-7-yl]acetic acid

Comprehensive Overview of 2-[1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-7-yl]acetic acid (CAS No. 2287343-07-9)

The compound 2-[1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-7-yl]acetic acid (CAS No. 2287343-07-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the benzotriazole core and the acetic acid moiety, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for benzotriazole derivatives has surged due to their broad-spectrum utility in medicinal chemistry. The presence of the 2-methoxy-2-methylpropyl group in this compound enhances its lipophilicity, which is crucial for improving membrane permeability in drug candidates. This property aligns with current trends in optimizing bioavailability and drug delivery systems, topics frequently searched in scientific databases and AI-driven platforms like PubMed and Google Scholar.

From a synthetic perspective, CAS No. 2287343-07-9 serves as a key building block for constructing more complex molecules. Its acetic acid functional group allows for further derivatization through esterification, amidation, or coupling reactions. This flexibility is highly valued in combinatorial chemistry and high-throughput screening, where rapid diversification of molecular scaffolds is essential. Industry professionals often search for "benzotriazole acetic acid derivatives" or "custom synthesis of heterocyclic compounds" to explore such opportunities.

Environmental and regulatory considerations also play a role in the compound's relevance. With increasing focus on green chemistry and sustainable synthesis, researchers are investigating eco-friendly routes to produce 2-[1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-7-yl]acetic acid. Questions like "how to reduce waste in heterocyclic synthesis" or "biodegradable intermediates for pharmaceuticals" reflect this trend in search engine queries.

Analytical characterization of this compound involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent quality standards required for preclinical studies. The keyword "analytical methods for benzotriazole compounds" is commonly used by quality control specialists seeking protocol optimization.

In conclusion, 2-[1-(2-methoxy-2-methylpropyl)-1H-1,2,3-benzotriazol-7-yl]acetic acid represents a multifaceted tool for modern chemical research. Its structural ingenuity addresses critical challenges in medicinal chemistry, material science, and process optimization, making it a subject of enduring scientific interest.

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